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Compound of Interest

Compound Name: 1-Phenyldecane

Cat. No.: B1670162

The proper disposal of 1-phenyldecane, a combustible organic compound, is crucial for
maintaining laboratory safety and ensuring environmental protection. This guide provides
detailed procedures for the safe handling and disposal of 1-phenyldecane waste, in line with
established safety protocols and regulatory requirements. Adherence to these steps will help
mitigate risks and ensure compliance with hazardous waste regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for 1-phenyldecane. Personal protective equipment (PPE), including eye shields,
gloves, and a multi-purpose combination respirator cartridge (US), should be worn at all times
to prevent skin and eye contact, and inhalation of vapors.[1] Work should be conducted in a
well-ventilated area, preferably within a chemical fume hood.

Key Safety Information:

e Flash Point: 110 °C (230 °F) - closed cup[1]

o Storage Class: 10 - Combustible liquids[1]

e Incompatibilities: Strong oxidizing agents[2][3]

In the event of a spill, soak up the material with an inert absorbent such as sand, silica gel, or
universal binder, and collect it in a suitable, closed container for disposal.[2]
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Step-by-Step Disposal Protocol

The disposal of 1-phenyldecane waste is governed by the Resource Conservation and
Recovery Act (RCRA), which outlines the "cradle-to-grave"” management of hazardous waste.
[4][5][6] The following steps provide a clear pathway for its proper disposal:

» Waste Identification and Segregation:
o 1-Phenyldecane waste should be classified as a hazardous chemical waste.

o ltis critical to segregate 1-phenyldecane waste from other waste streams, especially from
incompatible materials like strong oxidizing agents.[7][8] Do not mix halogenated and non-
halogenated solvent wastes.[9]

o Container Selection and Labeling:

o Use a chemically compatible container for collecting 1-phenyldecane waste. The original
container is often the best choice. The container must be in good condition, free of leaks,
and have a secure, screw-on cap.[10]

o Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name, "1-Phenyldecane." Include the accumulation start date and any relevant hazard
warnings (e.g., "Combustible™).[7]

» Waste Accumulation and Storage:

o Store the waste container in a designated satellite accumulation area within the laboratory.
[11]

o The container must be kept closed at all times, except when adding waste.[11]
o Ensure the storage area is well-ventilated and away from sources of ignition.[7]
» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EH&S) department or a
licensed hazardous waste disposal company to arrange for pickup.[11]
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o Provide them with accurate information about the waste, including its composition and
volume.

e Record Keeping:

o Maintain a log of the hazardous waste generated, including the amount of 1-
phenyldecane waste and the date of disposal. This documentation is a key component of
regulatory compliance.[4][10]

Quantitative Data Summary

Property Value Source
Flash Point 110 °C /230 °F (closed cup) [1]
Boiling Point 293 °C [1]
Melting Point -14 °C [1]
Density 0.856 g/mL at 25 °C [1]
Storage Class 10 (Combustible liquids) [1]

Disposal Workflow
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1-Phenyldecane Disposal Workflow

In the Laboratory

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Collect Waste 1-Phenyldecane
in a Compatible Container

3. Segregate from
Incompatible Chemicals

4. Securely Cap and Label Container
(‘Hazardous Waste', Chemical Name, Date)

Storage avnd Pickup

5. Store in Designated
Satellite Accumulation Area

6. Contact Environmental Health & Safety (EH&S)
for Waste Pickup

Final Disposal

7. EH&S Transports Waste
to a Licensed Disposal Facility

8. Proper Disposal via
Incineration or Other Approved Method

9. Maintain Disposal Records

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-phenyldecane waste.
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By following these procedures, researchers and laboratory personnel can ensure the safe and
compliant disposal of 1-phenyldecane, protecting both themselves and the environment.
Always prioritize safety and consult with your institution's safety professionals for any specific
guestions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

